molecular formula C26H28N4O5 B2723127 N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)oxalamide CAS No. 877631-56-6

N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)oxalamide

Cat. No. B2723127
CAS RN: 877631-56-6
M. Wt: 476.533
InChI Key: LZESMRWYRGBZJR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C26H28N4O5 and its molecular weight is 476.533. The purity is usually 95%.
BenchChem offers high-quality N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Biological Activity

  • Crystal Structure : Compounds with similar benzo-furan and benzodioxole moieties have been studied for their crystal structures, which can provide insights into their potential pharmacological applications. For instance, the crystal structures of benzo-furan derivatives have shown promising anti-tumoral activity due to their molecular arrangements and interactions within the crystal lattice (Diana et al., 2019).

  • Biological Activity : Similarly structured compounds have been synthesized and evaluated for various biological activities. For example, N′-[(Z)-(3-Methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)(phenyl)methyl]benzohydrazide and its metal complexes exhibited significant cytotoxic activity against human promyelocytic leukemia cells and some Gram-positive bacteria (Asegbeloyin et al., 2014).

Antimicrobial and Antiurease Activities

  • Antimicrobial Activities : The synthesis of novel benzoxazole compounds with substituted phenylpiperazine groups demonstrated antimicrobial activities, providing a basis for the development of new therapeutic agents (Temiz-Arpaci et al., 2021).

  • Antiurease and Antioxidant Activities : Compounds incorporating furan moieties have shown effective antiurease and antioxidant activities, suggesting their potential application in the treatment of diseases associated with oxidative stress and urease-related disorders (Sokmen et al., 2014).

Inhibition of NQO2 and Vasorelaxant Properties

  • Inhibition of NQO2 : Analogues of furan-amidines, including those with modifications to the furan ring, have been evaluated as inhibitors of NQO2, a potential target for cancer chemotherapy and malaria treatment, showing the importance of structural analogues in medicinal chemistry (Alnabulsi et al., 2018).

  • Vasorelaxant Activity : The pharmacological properties of furoxans and benzofuroxans have been explored for their remarkable biological activities, including vasorelaxant effects, highlighting the potential of benzodioxole derivatives in cardiovascular applications (Cerecetto & Porcal, 2005).

properties

IUPAC Name

N-(1,3-benzodioxol-5-ylmethyl)-N'-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]oxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H28N4O5/c31-25(27-16-19-8-9-23-24(15-19)35-18-34-23)26(32)28-17-21(22-7-4-14-33-22)30-12-10-29(11-13-30)20-5-2-1-3-6-20/h1-9,14-15,21H,10-13,16-18H2,(H,27,31)(H,28,32)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LZESMRWYRGBZJR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1C2=CC=CC=C2)C(CNC(=O)C(=O)NCC3=CC4=C(C=C3)OCO4)C5=CC=CO5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H28N4O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

476.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)oxalamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.